Cas no 41964-42-5 (2,4(1H,3H)-Pyrimidinedione, 6-(methylamino)-5-nitro-)

2,4(1H,3H)-Pyrimidinedione, 6-(methylamino)-5-nitro- structure
41964-42-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 6-(methylamino)-5-nitro-
CAS No:41964-42-5
MF:C5H6N4O4
MW:186.1255402565
CID:334936
PubChem ID:333982
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-(methylamino)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 6-(methylamino)-5-nitro-
    • 6-(methylamino)-5-nitro-1H-pyrimidine-2,4-dione
    • 2,4-Pyrimidinedione,1,2,3,4-tetrahydro-6-(methylamino)-5-nitro
    • 5-Nitro-4-methylamino-uracil
    • 6-(Methylamino)-5-nitro-2,4(1H,3H)-pyrimidinedione
    • 6-methylamino-5-nitro-1H-pyrimidine-2,4-dione
    • AC1L7EFM
    • CTK1D8837
    • NSC338148
    • 41964-42-5
    • 6-(Methylamino)-5-nitropyrimidine-2,4(1H,3H)-dione
    • NSC-338148
    • 6-(Methylamino)-5-nitro-2,4(1H,3H)-pyrimidinedione #
    • IJFNNWYKLVJVLY-UHFFFAOYSA-N
    • DTXSID90318944
    • Inchi: 1S/C5H6N4O4/c1-6-3-2(9(12)13)4(10)8-5(11)7-3/h1H3,(H3,6,7,8,10,11)
    • InChI Key: IJFNNWYKLVJVLY-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(NC)NC(N1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 186.03898
  • Monoisotopic Mass: 186.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 113.37
  • LogP: 0.43390
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